Cas no 1417637-70-7 (1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic acid)

• Product Name: 1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic acid
• CAS No: 1417637-70-7
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 5169982
• Update Time: 2025-06-10

1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic acid
• 1H-Imidazole-5-carboxylic acid, 1-[(4-bromophenyl)methyl]-

• Inchi： 1S/C11H9BrN2O2/c12-9-3-1-8(2-4-9)6-14-7-13-5-10(14)11(15)16/h1-5,7H,6H2,(H,15,16)
• InChI Key： HXLMWXJODNMOQM-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(Br)C=C2)C(C(O)=O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 504.2±30.0 °C at 760 mmHg
• Flash Point: 258.7±24.6 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic acid

1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic Acid (CAS No. 1417637-70-7): An Overview of Its Structure, Synthesis, and Applications

1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic acid (CAS No. 1417637-70-7) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated benzyl group and an imidazole ring with a carboxylic acid moiety. These structural elements contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The structure of 1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic acid is particularly noteworthy. The brominated benzyl group provides a site for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. The imidazole ring, known for its biological activity and coordination properties, enhances the compound's potential for use in pharmaceutical and materials science applications. The carboxylic acid functional group adds reactivity and solubility, facilitating its use in various chemical reactions and formulations.

In terms of synthesis, 1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic acid can be prepared through several routes. One common method involves the reaction of 4-bromobenzyl chloride with imidazole followed by carboxylation. This process typically involves multiple steps, including nucleophilic substitution, deprotonation, and carboxylation reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as the use of microwave-assisted synthesis and catalytic systems that reduce waste and energy consumption.

The biological activity of 1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic acid has been a subject of extensive research. Studies have shown that this compound exhibits potent antifungal and antibacterial properties, making it a promising candidate for the development of new antimicrobial agents. Additionally, its ability to form stable complexes with metal ions has led to its exploration in metalloenzyme inhibition and other therapeutic applications. For instance, recent studies have demonstrated that derivatives of 1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic acid can effectively inhibit the activity of metalloproteases, which are implicated in various diseases such as cancer and arthritis.

Pharmaceutical research on 1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic acid has also focused on its potential as a lead compound for drug discovery. Its structural flexibility allows for the design of analogs with enhanced pharmacological properties. For example, modifications to the brominated benzyl group or the imidazole ring can significantly alter the compound's binding affinity to specific biological targets. This makes it an attractive starting point for the development of novel therapeutic agents targeting various diseases.

In addition to its biological applications, 1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic acid has found use in materials science. Its ability to form stable complexes with metal ions has led to its application in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent studies have shown that MOFs derived from 1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic acid exhibit high porosity and stability, making them suitable for industrial-scale applications.

The safety profile of 1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic acid is an important consideration in both research and industrial settings. While it is not classified as a hazardous substance under current regulations, proper handling and storage procedures should be followed to ensure safety. Researchers should be aware of potential skin and eye irritation risks associated with exposure to this compound and take appropriate precautions when handling it.

In conclusion, 1-(4-Bromobenzyl)-1H-imidazole-5-carboxylic acid (CAS No. 1417637-70-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structure provides a foundation for further chemical modifications and biological studies, making it a valuable tool in the fields of organic chemistry, medicinal chemistry, and materials science. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.